N-benzyl-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide

• IUPAC Name: N-benzyl-3-[4-(2-methylpropyl)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]propanamide
• InChI: InChI=1S/C23H25N5O2/c1-16(2)15-27-22(30)18-10-6-7-11-19(18)28-20(25-26-23(27)28)12-13-21(29)24-14-17-8-4-3-5-9-17/h3-11,16H,12-15H2,1-2H3,(H,24,29)
• InChI Key: WAGNFTUDHMVRCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

“N-benzyl-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide” is a complex organic compound. It contains a benzyl group attached to a propanamide moiety, which is further connected to a triazoloquinazolinone ring with an isobutyl group.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine. The exact synthesis process for this specific compound is not available in the retrieved data.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of quinazoline derivatives, including those similar to N-benzyl-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide, has been a subject of interest due to their complex structure and potential biological activities. One study details the synthesis of 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one and 3,4-dihydro-2H,6H-[1,3]oxazino[2,3-b]quinazolin-6-one from anthranilamide and isocyanates, showcasing the versatility of quinazoline scaffolds in synthetic chemistry (Chern et al., 1988).

Potential Biological Activities

Although direct research on N-benzyl-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide is not provided, insights can be gained from studies on structurally related compounds. For instance, triazoloquinazoline derivatives have been evaluated for their antihypertensive activity, with certain compounds showing significant effects in vivo, suggesting potential cardiovascular applications (Alagarsamy & Pathak, 2007). Similarly, another study explored the benzodiazepine binding activity of triazoloquinazolin-5(6H)-ones, identifying compounds with potent antagonist activity at benzodiazepine receptors, indicating possible applications in neuropsychiatric disorders (Francis et al., 1991).